Cas no 868674-39-9 (N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide)

• Product Name: N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide
• CAS No: 868674-39-9
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 5981502
• PubChem ID: 2151415
• Update Time: 2025-07-17

N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide
• Propanamide, N-[5,7-dimethyl-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-2-methyl-
• N-[(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methylpropanamide
• (Z)-N-(5,7-dimethyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide
• AKOS024611497
• N-(5,7-Dimethyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isobutyramide
• HMS1654N16
• F1816-0961
• 868674-39-9
• N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide

• Inchi： 1S/C16H18N2OS/c1-6-7-18-13-9-11(4)8-12(5)14(13)20-16(18)17-15(19)10(2)3/h1,8-10H,7H2,2-5H3
• InChI Key： UIDHXDHFFUMZCV-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC(C)=CC(C)=C2S1)(=O)C(C)C

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 430.5±55.0 °C(Predicted)
• pka: -2.57±0.20(Predicted)

Additional information on N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide

Comprehensive Analysis of N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide (CAS No. 868674-39-9)

The compound N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide (CAS No. 868674-39-9) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and organic synthesis. Its complex name reflects its intricate molecular architecture, which combines a benzothiazole core with a propargyl substituent and an amide linkage. This combination of functional groups makes it a versatile intermediate for the development of novel bioactive compounds.

Recent advancements in drug discovery and pharmaceutical research have highlighted the importance of heterocyclic compounds like benzothiazoles. These compounds are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the propargyl group in this molecule further enhances its reactivity, making it a valuable building block for click chemistry applications, which are widely used in bioconjugation and material science.

One of the most frequently asked questions in online searches is: "What are the applications of benzothiazole derivatives in medicine?" This compound, with its benzothiazole scaffold, is a prime example of how such derivatives can be tailored for specific therapeutic targets. Researchers are particularly interested in its potential role in modulating enzyme activity or interacting with biological receptors, which could lead to the development of new treatments for chronic diseases.

Another hot topic in the scientific community is the use of sustainable synthesis methods for complex organic molecules. The synthesis of N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide often involves catalyzed reactions and green chemistry principles, which minimize environmental impact. This aligns with the growing demand for eco-friendly pharmaceutical production, a trend that is increasingly reflected in search engine queries.

The physical and chemical properties of this compound are also of great interest. Its solubility, stability, and reactivity under various conditions are critical factors for its application in drug formulation and delivery systems. For instance, the amide bond in its structure contributes to its stability in biological environments, while the propargyl group offers opportunities for further functionalization.

In the context of AI-driven drug design, molecules like N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylpropanamide are often studied using computational models to predict their interactions with biological targets. This approach accelerates the identification of promising candidates for further experimental validation, a process that is frequently discussed in forums and research publications.

Finally, the patent landscape surrounding this compound is another area of exploration. Companies and academic institutions are actively investigating its potential applications, leading to a growing number of patent filings and research papers. This underscores the compound's commercial and scientific value, making it a subject of interest for investors and researchers alike.